Cas no 2309781-89-1 (3-phenyl-3,4-dihydro-2H-1,4-benzoxazine hydrochloride)
3-phenyl-3,4-dihydro-2H-1,4-benzoxazine hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 3-phenyl-3,4-dihydro-2H-benzo[b][1,4]oxazine hydrochloride
- 3-phenyl-3,4-dihydro-2H-1,4-benzoxazine;hydrochloride
- 3-phenyl-3,4-dihydro-2H-1,4-benzoxazine hydrochloride
-
- Inchi: 1S/C14H13NO.ClH/c1-2-6-11(7-3-1)13-10-16-14-9-5-4-8-12(14)15-13;/h1-9,13,15H,10H2;1H
- InChI Key: AEDZXUCBXBIVMX-UHFFFAOYSA-N
- SMILES: Cl.O1C2C=CC=CC=2NC(C2C=CC=CC=2)C1
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 225
- Topological Polar Surface Area: 21.3
3-phenyl-3,4-dihydro-2H-1,4-benzoxazine hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1911-3049-2μmol |
3-phenyl-3,4-dihydro-2H-1,4-benzoxazine hydrochloride |
2309781-89-1 | 90%+ | 2μl |
$57.0 | 2023-04-24 | |
| Life Chemicals | F1911-3049-5μmol |
3-phenyl-3,4-dihydro-2H-1,4-benzoxazine hydrochloride |
2309781-89-1 | 90%+ | 5μl |
$63.0 | 2023-04-24 | |
| Life Chemicals | F1911-3049-10μmol |
3-phenyl-3,4-dihydro-2H-1,4-benzoxazine hydrochloride |
2309781-89-1 | 90%+ | 10μl |
$69.0 | 2023-04-24 | |
| Life Chemicals | F1911-3049-20μmol |
3-phenyl-3,4-dihydro-2H-1,4-benzoxazine hydrochloride |
2309781-89-1 | 90%+ | 20μl |
$79.0 | 2023-04-24 | |
| Life Chemicals | F1911-3049-1mg |
3-phenyl-3,4-dihydro-2H-1,4-benzoxazine hydrochloride |
2309781-89-1 | 90%+ | 1mg |
$54.0 | 2023-04-24 | |
| Life Chemicals | F1911-3049-2mg |
3-phenyl-3,4-dihydro-2H-1,4-benzoxazine hydrochloride |
2309781-89-1 | 90%+ | 2mg |
$59.0 | 2023-04-24 | |
| Life Chemicals | F1911-3049-3mg |
3-phenyl-3,4-dihydro-2H-1,4-benzoxazine hydrochloride |
2309781-89-1 | 90%+ | 3mg |
$63.0 | 2023-04-24 | |
| Life Chemicals | F1911-3049-4mg |
3-phenyl-3,4-dihydro-2H-1,4-benzoxazine hydrochloride |
2309781-89-1 | 90%+ | 4mg |
$66.0 | 2023-04-24 | |
| Life Chemicals | F1911-3049-5mg |
3-phenyl-3,4-dihydro-2H-1,4-benzoxazine hydrochloride |
2309781-89-1 | 90%+ | 5mg |
$69.0 | 2023-04-24 | |
| Life Chemicals | F1911-3049-10mg |
3-phenyl-3,4-dihydro-2H-1,4-benzoxazine hydrochloride |
2309781-89-1 | 90%+ | 10mg |
$79.0 | 2023-04-24 |
3-phenyl-3,4-dihydro-2H-1,4-benzoxazine hydrochloride Related Literature
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
Additional information on 3-phenyl-3,4-dihydro-2H-1,4-benzoxazine hydrochloride
3-phenyl-3,4-dihydro-2H-1,4-benzoxazine hydrochloride
3-phenyl-3,4-dihydro-2H-1,4-benzoxazine hydrochloride is a unique and highly studied compound in the field of organic chemistry and pharmacology. This compound, with its CAS number 2309781-89-1, has garnered significant attention due to its intriguing structural properties and potential applications in drug development. The molecule is characterized by its benzoxazine core, which is a bicyclic structure consisting of a benzene ring fused to an oxazine ring. The presence of a phenyl group at the 3-position further enhances its structural complexity and functional diversity.
The synthesis of 3-phenyl-3,4-dihydro-2H-1,4-benzoxazine hydrochloride involves a series of intricate organic reactions. Researchers have employed various methodologies to construct the benzoxazine framework, including the condensation of phenol derivatives with aldehydes or ketones under specific catalytic conditions. The hydrochloride salt form of the compound is particularly favored due to its enhanced solubility and stability, making it more amenable for pharmacological studies.
Recent studies have highlighted the potential of benzoxazine derivatives as modulators of various biological targets. For instance, 3-phenyl-3,4-dihydro-2H-1,4-benzoxazine hydrochloride has been investigated for its ability to interact with G-protein coupled receptors (GPCRs), which are critical in numerous physiological processes. The compound's unique structure allows it to exhibit selectivity towards specific receptor subtypes, making it a promising lead for drug discovery efforts targeting conditions such as pain management and neurodegenerative diseases.
In addition to its pharmacological applications, 3-phenyl-3,4-dihydro-2H-1,4-benzoxazine hydrochloride has also been explored for its role in chemical catalysis. The compound's ability to act as a ligand in transition metal-catalyzed reactions has opened new avenues in asymmetric synthesis. Researchers have demonstrated that the molecule can facilitate the formation of complex stereochemical architectures with high enantioselectivity, which is invaluable in the production of chiral pharmaceuticals.
The structural versatility of benzoxazine derivatives has also led to their investigation in materials science. Specifically, 3-phenyl-3,4-dihydro-2H-1,4-benzoxazine hydrochloride has been studied as a precursor for the development of advanced polymers and optoelectronic materials. Its ability to form stable covalent networks through various polymerization techniques makes it a candidate for applications in flexible electronics and energy storage devices.
From a mechanistic standpoint, the reactivity of 3-phenyl-3,4-dihydro-2H-1,4-benzoxazine hydrochloride is influenced by its electronic configuration and steric environment. Computational studies have provided insights into the molecule's orbital interactions and transition states during various chemical transformations. These findings have been instrumental in optimizing synthetic protocols and predicting the behavior of related compounds.
In conclusion, 3-phenyl-3,4-dihydro-2H
2309781-89-1 (3-phenyl-3,4-dihydro-2H-1,4-benzoxazine hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)